Cas no 2227891-20-3 ((2S)-1-(2,4,5-trimethoxyphenyl)propan-2-ol)

• Product Name: (2S)-1-(2,4,5-trimethoxyphenyl)propan-2-ol
• CAS No: 2227891-20-3
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 5997666
• PubChem ID: 165617358
• Update Time: 2025-10-31

(2S)-1-(2,4,5-trimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2,4,5-trimethoxyphenyl)propan-2-ol
• 2227891-20-3
• EN300-1812977

• Inchi： 1S/C12H18O4/c1-8(13)5-9-6-11(15-3)12(16-4)7-10(9)14-2/h6-8,13H,5H2,1-4H3/t8-/m0/s1
• InChI Key： PNNPULUTTMNPBB-QMMMGPOBSA-N
• SMILES： O[C@@H](C)CC1C=C(C(=CC=1OC)OC)OC

Computed Properties

• Exact Mass: 226.12050905g/mol
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.9Ų

Additional information on (2S)-1-(2,4,5-trimethoxyphenyl)propan-2-ol

(2S)-1-(2,4,5-Trimethoxyphenyl)Propan-2-ol: A Comprehensive Overview

(2S)-1-(2,4,5-trimethoxyphenyl)propan-2-ol, with the CAS number 2227891-20-3, is a chiral compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable molecule for both academic research and industrial applications. The presence of multiple methoxy groups on the aromatic ring contributes to its interesting electronic properties and reactivity.

The synthesis of (2S)-1-(2,4,5-trimethoxyphenyl)propan-2-ol typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent stereoselective reductions. Recent advancements in asymmetric catalysis have enabled the efficient preparation of this compound with high enantiomeric excess. Researchers have explored various catalyst systems, such as chiral Lewis acids and transition metal complexes, to optimize the synthesis process. These developments highlight the importance of stereocontrol in modern organic synthesis.

In terms of applications, (2S)-1-(2,4,5-trimethoxyphenyl)propan-2-ol has been studied for its potential in drug discovery. The compound exhibits promising bioactivity in preliminary assays, particularly in modulating enzyme activity and cellular signaling pathways. For instance, recent studies have demonstrated its ability to inhibit certain kinases involved in cancer progression. This makes it a candidate for further exploration in anti-cancer drug development.

The structural features of (2S)-1-(2,4,5-trimethoxyphenyl)propan-2-ol also make it an attractive substrate for chemical transformations. Its hydroxyl group and aromatic ring provide multiple sites for functionalization, enabling the creation of diverse derivatives. These derivatives have been investigated for their potential in materials science and catalysis. For example, some derivatives have shown promise as ligands in homogeneous catalysis or as building blocks for advanced materials.

From a pharmacokinetic perspective, (2S)-1-(2,4,5-trimethoxyphenyl)propan-2-ol demonstrates favorable absorption and metabolism profiles in preclinical models. This suggests that it could be developed into a drug with good bioavailability. However, further studies are required to fully understand its pharmacokinetics and toxicity profiles.

In conclusion, (2S)-1-(2,4,5-trimethoxyphenyl)propan-2-ol (CAS No: 199668777) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure and stereochemistry make it an ideal candidate for exploring novel chemical reactions and drug development strategies. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in the advancement of science and technology.